2-(2,5-dioxopyrrolidin-1-yl)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H11N3O3S2/c17-10(6-16-11(18)3-4-12(16)19)15-13-14-8(7-21-13)9-2-1-5-20-9/h1-2,5,7H,3-4,6H2,(H,14,15,17)
• InChI Key: BMMQNMVPEKDFMH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NC2=NC(=CS2)C3=CC=CS3
• Molecular Formula: C13H11N3O3S2
• Molecular Weight: 321.4 g/mol
• CAS No.: 380184-49-6

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide, also known as DT-13, is a synthetic compound that has been extensively studied for its potential biomedical applications. DT-13 has shown promising results in various scientific research studies, including its potential use as a therapeutic agent for cancer treatment.

Scientific Research Applications

Thiophene Analogues and Pharmacological Activities

Thiophene Analogues of Carcinogens : Research on thiophene analogues of known carcinogens, such as benzidine and 4-aminobiphenyl, has revealed insights into their potential carcinogenicity. These studies synthesize thiophene analogues and evaluate them for possible carcinogenic effects, providing a basis for understanding the biological activity of thiophene-containing compounds (Ashby et al., 1978).

Pyrrolidine Derivatives and CNS Disorders

Piracetam and Its Derivatives : Piracetam, a nootropic drug derived from γ-aminobutyric acid, and its derivatives have been extensively studied for their effects on the central nervous system (CNS), including improvements in learning, memory, and brain metabolism. These findings could suggest potential CNS applications for structurally similar compounds (Dhama et al., 2021).

Acetamide and Its Biological Effects

Biological Effects of Acetamide Derivatives : A review on the toxicology of acetamide and its derivatives, including N,N-dimethylacetamide and N-methylacetamide, provides comprehensive insights into their biological effects, toxicity, and commercial importance. This review could offer a foundational understanding of the behavior of acetamide-containing compounds in biological systems (Kennedy, 2001).

Metabotropic Glutamate Receptor Antagonists

mGluR5 Antagonists : The exploration of metabotropic glutamate receptor subtype 5 (mGluR5) antagonists, including their potential in neurodegeneration, addiction, anxiety, and pain management, provides insights into the neurological applications of compounds that interact with glutamate receptors (Lea & Faden, 2006).